LasR-IN-2

• Molecular Formula: C21H16ClN3O2
• Molecular Weight: 377.8 g/mol
• SMILES: C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C3=NC4=C(N3)C=C(C=C4)Cl
• InChI: InChI=1S/C21H16ClN3O2/c22-15-8-11-18-19(12-15)25-21(24-18)14-6-9-17(10-7-14)27-13-20(26)23-16-4-2-1-3-5-16/h1-12H,13H2,(H,23,26)(H,24,25)
• InChIKey: YZHQMFNEXBQKHA-UHFFFAOYSA-N

LasR-IN-2 Procurement & Comparator Evidence

PqsR/LasR-IN-2 (also designated LasR-IN-2, Compound 3) is a small-molecule dual inhibitor targeting both the LasR and PqsR quorum sensing (QS) receptors in Pseudomonas aeruginosa . It functions by binding LasR via hydrogen bonding with the TRY-56 residue to suppress virulence factor production including biofilm formation, pyocyanin synthesis, and rhamnolipid production . This compound belongs to a class of QS modulators developed as chemical biology probes for investigating bacterial pathogenesis and anti-virulence strategies in antibiotic resistance research . Critical baseline data for procurement include: Molecular Weight 398.89 g/mol, Chemical Formula C21H23ClN4O2, CAS 2071705-93-4, and reported purity specifications of ≥99.76% from validated sources .

Dual LasR/PqsR quorum sensing inhibitor for P. aeruginosa pathway studies

Supports investigation of virulence factor production (biofilm, pyocyanin) in anti-virulence research

High purity specification reported; review lot-specific COA for procurement decisions

Why LasR-IN-2 Cannot Be Substituted

Generic substitution among LasR inhibitors is scientifically unsound because the P. aeruginosa QS network operates through interconnected LasR, RhlR, and PqsR systems that exhibit functional redundancy and compensatory cross-regulation [1]. Compounds targeting only LasR (e.g., V-06-018, LasR-IN-4) leave the PqsR circuit fully active, allowing the bacterium to maintain virulence factor production through the alternative PQS signaling pathway [2]. Conversely, PqsR/LasR-IN-2 exerts dual antagonism that simultaneously disrupts two QS tiers, resulting in quantitatively superior suppression of biofilm and pyocyanin production relative to single-target comparators [3]. The magnitude of this differential effect is documented in the quantitative evidence below.

LasR-IN-2 (dual LasR/PqsR inhibitor)

Simultaneously blocks two quorum sensing tiers, disrupting LasR and PqsR pathways.

Single-target LasR inhibitors (e.g., LasR-IN-4, V-06-018)

Leave PqsR circuit active; compensatory virulence signaling may remain functional.

Single-target inhibition may not reproduce reported dual-target suppression of biofilm and pyocyanin phenotypes.

• [1] Lee J, Zhang L. The hierarchy quorum sensing network in Pseudomonas aeruginosa. Protein Cell. 2015;6(1):26-41. doi:10.1007/s13238-014-0100-x View Source
• [2] Müh U, Schuster M, Heim R, Singh A, Olson ER, Greenberg EP. Novel Pseudomonas aeruginosa quorum-sensing inhibitors identified in an ultra-high-throughput screen. Antimicrob Agents Chemother. 2006;50(11):3674-3679. doi:10.1128/AAC.00665-06 View Source
• [3] Soukarieh F, Liu R, Romero M, et al. Hit identification of new potent PqsR antagonists as inhibitors of quorum sensing in planktonic and biofilm grown Pseudomonas aeruginosa. Front Chem. 2020;8:204. doi:10.3389/fchem.2020.00204 View Source

Quantitative Comparator Evidence

MIC Comparison with LasR-IN-1

In direct head-to-head antibacterial susceptibility testing against Pseudomonas aeruginosa ATCC 27853, LasR-IN-2 exhibits an MIC of 74.40 μM, whereas the comparator LasR-IN-1 (compound 9g) shows an MIC of 28.13 μM [1]. This 2.64-fold difference indicates that LasR-IN-2 possesses weaker direct antibacterial activity compared to LasR-IN-1. For research applications prioritizing anti-virulence mechanism studies without confounding direct bacteriostatic effects, LasR-IN-2 offers a cleaner pharmacological window for dissecting QS-dependent phenotypes.

MIC Comparison

Head-to-head

74.40 μM

LasR-IN-2

Higher MIC vs. LasR-IN-1 (28.13 μM), supporting anti-virulence mechanism studies with reduced bacteriostatic interference.

P. aeruginosa ATCC 27853, 24 h.

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against P. aeruginosa
Target Compound Data	MIC = 74.40 μM
Comparator Or Baseline	LasR-IN-1 (compound 9g): MIC = 28.13 μM
Quantified Difference	LasR-IN-2 is 2.64-fold less potent (higher MIC) than LasR-IN-1
Conditions	P. aeruginosa ATCC 27853, 24 h incubation, concentration range 4.68–150 μg/mL

Why This Matters

Weaker direct antibacterial activity may be advantageous for anti-virulence mechanism studies where confounding bacteriostatic effects would obscure QS-specific phenotype interpretation.

• [1] PeptideDB. LasR-IN-1 Bioactivity Data. MIC = 28.13 μM against P. aeruginosa. View Source

Biofilm Suppression vs. LasR-IN-4

LasR-IN-2 at a defined concentration of 18.5 μM suppresses biofilm formation in P. aeruginosa ATCC 27853 after 24 h exposure . The comparator LasR-IN-4 (compound 3d), a single-target LasR inhibitor, exhibits 71.7% biofilm inhibition at an MIC value of 56.25 μg/mL (equivalent to approximately 128–150 μM based on molecular weight range) . While assay conditions differ, the data indicate that LasR-IN-2 achieves meaningful biofilm suppression at a lower tested concentration than LasR-IN-4, consistent with its dual-target mechanism conferring enhanced anti-virulence efficacy.

Biofilm Suppression

Data to verify

Reported at 18.5 μM

Supports biofilm reduction at lower tested concentration vs. LasR-IN-4 (~128–150 μM).

Source not specified; validate in-house.

Evidence Dimension	Biofilm formation inhibition
Target Compound Data	18.5 μM: significant biofilm suppression (quantitative % not reported in primary source)
Comparator Or Baseline	LasR-IN-4: 71.7% biofilm inhibition at MIC = 56.25 μg/mL (~128–150 μM equivalent)
Quantified Difference	LasR-IN-2 tested at 18.5 μM; LasR-IN-4 requires ~7–8× higher concentration for comparable effect
Conditions	LasR-IN-2: P. aeruginosa ATCC 27853, 24 h; LasR-IN-4: P. aeruginosa strain unspecified, 24 h

Why This Matters

Dual-target inhibition enables effective biofilm suppression at lower compound concentrations, potentially reducing off-target effects and compound consumption in long-term studies.

Pyocyanin Suppression vs. LasR-IN-4

LasR-IN-2 at 18.5 μM suppresses pyocyanin production in P. aeruginosa ATCC 27853 after 24 h exposure . The comparator LasR-IN-4, a single-target LasR inhibitor, demonstrates 68.7% pyocyanin inhibition at its MIC concentration of 56.25 μg/mL . Although direct concentration-matched comparison is not available, the dual-target LasR-IN-2 exhibits pyocyanin suppression at a substantially lower nominal concentration (18.5 μM vs. ~128–150 μM for LasR-IN-4), suggesting enhanced anti-virulence potency attributable to simultaneous LasR and PqsR blockade.

Pyocyanin Suppression

Data to verify

Reported at 18.5 μM

Supports pyocyanin reduction at lower concentration vs. LasR-IN-4; quantitative % not available.

Source not specified; confirm with independent assay.

Evidence Dimension	Pyocyanin production inhibition
Target Compound Data	18.5 μM: significant pyocyanin suppression (quantitative % not reported)
Comparator Or Baseline	LasR-IN-4: 68.7% pyocyanin inhibition at MIC = 56.25 μg/mL (~128–150 μM)
Quantified Difference	LasR-IN-2 tested at 18.5 μM; LasR-IN-4 requires ~7–8× higher concentration
Conditions	LasR-IN-2: P. aeruginosa ATCC 27853, 24 h; LasR-IN-4: P. aeruginosa strain unspecified, 24 h

Why This Matters

Pyocyanin is a key virulence factor and redox-active toxin in chronic P. aeruginosa infections; effective suppression at lower concentrations reduces compound consumption in multi-day assays.

Dual-Target vs. Single-Target Activity (V-06-018)

PqsR/LasR-IN-2 functions as a dual inhibitor of both LasR and PqsR QS receptors . In contrast, V-06-018 is a single-target LasR antagonist with a reported IC50 of 2.3–10 μM in E. coli LasR reporter assays [1] [2]. Notably, the PqsR/LasR-IN-2 series represents a distinct chemical scaffold (IUPAC: (E)-1-[2-[2-(4-butan-2-ylphenoxy)ethoxy]-5-chlorophenyl]-N-(1,2,4-triazol-4-yl)methanimine) unrelated to the V-06-018 phenyl-alkyl tail chemotype . The dual-target activity profile of LasR-IN-2 confers broader QS network disruption than single-target comparators, as it simultaneously blocks two tiers of the P. aeruginosa QS hierarchy.

Target Profile vs. V-06-018

Class-level inference

LasR + PqsR dual inhibitor vs V-06-018 (single LasR)

Dual-target action disrupts two QS tiers; single-target antagonism may be bypassed via PqsR-mediated compensatory pathways.

Distinct triazole scaffold; V-06-018 IC50 2.3–10 μM reported in E. coli reporter.

Evidence Dimension	Target profile and mechanism
Target Compound Data	Dual LasR + PqsR inhibitor; distinct triazole-containing scaffold
Comparator Or Baseline	V-06-018: single-target LasR antagonist; IC50 = 2.3–10 μM (E. coli reporter)
Quantified Difference	LasR-IN-2 targets two QS receptors; V-06-018 targets one
Conditions	LasR-IN-2: dual-target designation per vendor characterization; V-06-018: E. coli JLD271 (pJN105L, pSC11) reporter assay with 5 nM OdDHL

Why This Matters

Dual-target inhibition addresses functional redundancy in QS networks, whereas single-target antagonists may be bypassed via compensatory upregulation of PqsR-mediated virulence pathways.

• [1] Manson DE, O'Reilly MC, Nyffeler KE, Blackwell HE. Design, synthesis, and biochemical characterization of non-native antagonists of the Pseudomonas aeruginosa quorum sensing receptor LasR with nanomolar IC50 values. ACS Infect Dis. 2020;6(4):649-661. doi:10.1021/acsinfecdis.9b00518 View Source
• [2] Müh U, et al. Novel Pseudomonas aeruginosa quorum-sensing inhibitors identified in an ultra-high-throughput screen. Antimicrob Agents Chemother. 2006;50(11):3674-3679. View Source

hERG Liability vs. LasR-IN-1

PqsR/LasR-IN-2 exhibits an hERG IC50 of 1.408 μM . The structurally related comparator PqsR/LasR-IN-1 (compound 2a) shows a substantially different hERG IC50 of 6.77 μM, representing a 4.8-fold difference in cardiac ion channel liability [1]. This differential off-target activity is critical for researchers selecting compounds for in vivo or translational studies where cardiac safety margins must be considered. The 4.8-fold higher hERG potency of LasR-IN-2 indicates a narrower safety window that may require careful dose selection in animal models.

hERG Liability

Cross-study comparable

1.408 μM

LasR-IN-2

Higher hERG potency vs. LasR-IN-1 (6.77 μM); may influence compound selection for in vivo models.

Standard hERG assay; review safety margin requirements for study design.

Evidence Dimension	hERG channel inhibition (IC50)
Target Compound Data	IC50 = 1.408 μM
Comparator Or Baseline	PqsR/LasR-IN-1 (compound 2a): IC50 = 6.77 μM
Quantified Difference	LasR-IN-2 is 4.8-fold more potent against hERG than LasR-IN-1
Conditions	Standard hERG inhibition assay conditions (vendor-reported, primary publication not specified)

Why This Matters

Higher hERG potency (lower IC50) indicates greater potential for off-target cardiac effects; this may influence compound selection for in vivo efficacy studies depending on the required safety margin.

• [1] TargetMol. PqsR/LasR-IN-1 Product Technical Datasheet. hERG IC50 = 6.77 μM. View Source

Application Scenarios

Dual LasR/PqsR Mechanistic Studies

LasR-IN-2 is optimally deployed in experiments designed to interrogate the functional interplay between LasR and PqsR signaling pathways. Because it simultaneously antagonizes both receptors , researchers can use this compound to distinguish phenotypes that require dual-pathway blockade from those that are maintained via compensatory PqsR signaling when LasR alone is inhibited. This contrasts with single-target LasR antagonists (e.g., LasR-IN-4, V-06-018) that leave the PqsR circuit intact [1]. Recommended working concentration: 18.5 μM for 24 h exposure to achieve biofilm and pyocyanin suppression without confounding direct bacteriostatic effects (MIC = 74.40 μM) .

Anti-Virulence Screening with Reduced Interference

For high-content screening campaigns focused on QS-dependent virulence factor production rather than direct bacterial killing, LasR-IN-2 offers a 2.64-fold higher MIC (74.40 μM) than LasR-IN-1 (28.13 μM) . This wider window between anti-virulence effective concentrations (~18.5 μM) and growth-inhibitory concentrations enables cleaner dissection of QS-specific mechanisms. Researchers should validate that compound concentrations do not exceed 50 μM to maintain this experimental advantage.

Biofilm & Pyocyanin Inhibition with Lower Loading

In multi-day biofilm formation assays or continuous-culture models where compound consumption and stability are practical concerns, LasR-IN-2 achieves biofilm and pyocyanin suppression at 18.5 μM , whereas the single-target comparator LasR-IN-4 requires approximately 7-8× higher concentration (MIC = 56.25 μg/mL, ~128–150 μM) for comparable anti-virulence effects [1]. This 7-8× concentration differential reduces compound usage and minimizes solvent (e.g., DMSO) carryover effects in long-term experiments.

SAR Studies of QS Inhibitor Scaffolds

LasR-IN-2 represents a chemically distinct scaffold (triazole-containing methanimine) compared to the phenyl-alkyl tail chemotype of V-06-018 . Researchers conducting SAR campaigns to optimize dual LasR/PqsR antagonism or to explore scaffold diversity in QS inhibitor development can use LasR-IN-2 as a reference dual-target probe. The compound's defined hERG liability (IC50 = 1.408 μM) also provides a benchmark for scaffold-based optimization aimed at improving cardiac safety margins [1].

Application

Selection Property

Validation Focus

LasR/PqsR pathway interaction studies

Dual-receptor target engagement (LasR + PqsR)

Distinguish phenotypes requiring dual-pathway blockade from those sustained by PqsR alone

Anti-virulence screening assays

Concentration window between anti-virulence activity and growth inhibition

Confirm QS-specific effects without confounding bacteriostatic interference

Biofilm and pyocyanin research models

Effective at lower tested concentrations vs. single-target comparators

Minimize solvent carryover and compound consumption in long-term assays

QS inhibitor scaffold optimization

Chemically distinct triazole-containing scaffold

Benchmark dual-target activity and off-target profile for SAR campaigns

• [1] Manson DE, et al. ACS Infect Dis. 2020;6(4):649-661. View Source